Cas no 103029-76-1 (6-Nitroquinolin-3-ol)

• Product Name: 6-Nitroquinolin-3-ol
• CAS No: 103029-76-1
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 6216293
• PubChem ID: 65710995
• Update Time: 2025-05-23

6-Nitroquinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-3-quinolinol
• MFCD21291424
• SY339305
• 3-Quinolinol, 6-nitro-
• EN300-625022
• 103029-76-1
• AKOS015050702
• DTXSID401315171
• 6-nitroquinolin-3-ol
• 6-Nitroquinolin-3-ol

• Inchi： 1S/C9H6N2O3/c12-8-4-6-3-7(11(13)14)1-2-9(6)10-5-8/h1-5,12H
• InChI Key： MMFMFMFWFURFKZ-UHFFFAOYSA-N
• SMILES： OC1=CN=C2C=CC(=CC2=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 190.03784206g/mol
• Monoisotopic Mass: 190.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on 6-Nitroquinolin-3-ol

Introduction to 6-Nitroquinolin-3-ol (CAS No. 103029-76-1)

6-Nitroquinolin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 103029-76-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic nitro compound belongs to the quinoline family, which has garnered considerable attention due to its diverse biological activities and potential applications in medicinal chemistry. The structural motif of 6-Nitroquinolin-3-ol features a nitro group at the 6-position and a hydroxyl group at the 3-position of the quinoline ring, making it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of 6-Nitroquinolin-3-ol typically involves nitration and hydroxylation reactions on a quinoline precursor. The precise regioselectivity in introducing these functional groups is crucial, as it dictates the compound's reactivity and biological efficacy. Advanced synthetic methodologies, such as catalytic hydrogenation and metal-catalyzed cross-coupling reactions, have been employed to enhance the yield and purity of 6-Nitroquinolin-3-ol, ensuring its suitability for high-throughput screening and structural-activity relationship (SAR) studies.

In recent years, 6-Nitroquinolin-3-ol has emerged as a promising intermediate in the development of novel therapeutic agents. Its quinoline core is well-documented for its antimicrobial, antifungal, and anti-inflammatory properties. Moreover, the nitro group serves as a handle for further derivatization, enabling the creation of analogs with enhanced pharmacokinetic profiles. Preliminary studies have highlighted its potential in inhibiting certain enzymes associated with metabolic disorders, making it an attractive candidate for further investigation.

One of the most compelling aspects of 6-Nitroquinolin-3-ol is its role in preclinical research focused on oncology. Quinoline derivatives have long been explored for their anticancer properties, and modifications to the core structure have led to several FDA-approved drugs. The introduction of a nitro group at the 6-position and a hydroxyl group at the 3-position in 6-Nitroquinolin-3-ol modulates its interaction with biological targets, potentially enhancing its cytotoxicity against cancer cell lines. Recent publications suggest that this compound exhibits selective toxicity toward certain tumor types while maintaining low toxicity in normal cells, indicating its promise as a lead compound for developing next-generation chemotherapeutics.

The pharmacological profile of 6-Nitroquinolin-3-ol has been further elucidated through computational modeling and molecular dynamics simulations. These studies have provided insights into how the nitro and hydroxyl groups influence the compound's binding affinity to biological receptors. By leveraging these insights, researchers can design more effective derivatives with improved solubility, bioavailability, and target specificity. Such computational approaches are increasingly integral to modern drug discovery pipelines, streamlining the identification of promising candidates like 6-Nitroquinolin-3-ol.

Beyond its pharmaceutical applications, 6-Nitroquinolin-3-ol has shown potential in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The presence of conjugated systems within its structure allows for efficient charge transport, which is critical for optimizing device performance. While this application is still in its nascent stages, it underscores the versatility of quinoline derivatives like 6-Nitroquinolin-3-ol beyond traditional medicinal chemistry.

The regulatory landscape for compounds like 6-Nitroquinolin-3-ol is another critical consideration. While not classified as a hazardous or controlled substance under current guidelines, adherence to good manufacturing practices (GMP) is essential to ensure consistency and safety in both research and industrial settings. Quality control measures must be rigorously implemented throughout synthesis and purification to meet the demands of preclinical trials and commercial applications.

Future directions in the study of 6-Nitroquinolin-3-ol include exploring its role in neurodegenerative diseases. Emerging evidence suggests that quinoline derivatives may modulate pathways associated with conditions such as Alzheimer's disease and Parkinson's disease. The nitro group's redox-active nature could be exploited to develop prodrugs that release active species at disease sites, offering a novel therapeutic strategy. Additionally, investigating its interactions with microRNAs may uncover new avenues for treating chronic inflammatory diseases.

In conclusion,6-Nitroquinolin-3-ol (CAS No. 103029-76-1) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for drug discovery, material science, and fundamental research. As our understanding of its properties continues to evolve,6-Nitroquinolin-3-ol is poised to play an increasingly significant role in addressing some of today's most pressing scientific challenges.